Cas no 62221-23-2 (4-(bromomethyl)cyclohexane-1-carbonitrile)

• Product Name: 4-(bromomethyl)cyclohexane-1-carbonitrile
• CAS No: 62221-23-2
• MF: C₈H₁₂BrN
• MW: 202.091581344604
• CID: 453859
• PubChem ID: 20373431
• Update Time: 2025-06-15

4-(bromomethyl)cyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 4-(bromomethyl)-
• 4-(bromomethyl)Cyclohexanecarbonitrile
• 62221-23-2
• 4-(bromomethyl)cyclohexane-1-carbonitrile
• EN300-177636
• SCHEMBL11598227
• AKOS026744986
• F8888-7080
• FT-0712284

• Inchi： 1S/C8H12BrN/c9-5-7-1-3-8(6-10)4-2-7/h7-8H,1-5H2
• InChI Key： QYQXSDNRTNJKHA-UHFFFAOYSA-N
• SMILES： BrCC1CCC(C#N)CC1

Computed Properties

• Exact Mass: 201.01536
• Monoisotopic Mass: 201.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 4-(bromomethyl)cyclohexane-1-carbonitrile

Recent Advances in the Application of 4-(Bromomethyl)cyclohexane-1-carbonitrile (CAS: 62221-23-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(bromomethyl)cyclohexane-1-carbonitrile (CAS: 62221-23-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of 4-(bromomethyl)cyclohexane-1-carbonitrile as a crucial building block in the development of novel small-molecule inhibitors targeting enzymes such as kinases and proteases. Its unique structural features, including the reactive bromomethyl group and the electron-withdrawing nitrile moiety, make it an ideal candidate for further functionalization via nucleophilic substitution reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of cyclin-dependent kinase (CDK) inhibitors, showcasing improved selectivity profiles compared to earlier generations of compounds.

In addition to its applications in medicinal chemistry, this compound has shown promise in chemical biology as a tool for protein labeling and modification. Researchers at the University of Cambridge recently reported (Nature Chemical Biology, 2024) the development of a novel bioconjugation strategy utilizing 4-(bromomethyl)cyclohexane-1-carbonitrile as a cysteine-reactive warhead, enabling site-specific modification of therapeutic proteins with enhanced stability and reduced immunogenicity. This approach has significant implications for the development of next-generation biopharmaceuticals.

The safety profile and handling considerations of 4-(bromomethyl)cyclohexane-1-carbonitrile have also been the subject of recent investigations. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2024) confirmed that while the compound requires careful handling due to its alkylating potential, it exhibits favorable stability under standard laboratory conditions when stored properly. These findings support its continued use in pharmaceutical research while emphasizing the importance of appropriate safety protocols.

Looking forward, the unique properties of 4-(bromomethyl)cyclohexane-1-carbonitrile position it as a valuable scaffold for the development of diverse therapeutic agents. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use in the synthesis of covalent inhibitors targeting challenging drug targets. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in chemical biology and drug discovery efforts in the coming years.